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Compound of Interest

Compound Name: 4-Bromononan-5-one

CAS No.: 42330-11-0

Cat. No.: B1624947

Get Quote

Before initiating any disposal protocol, you must classify the waste stream. Under EPA

Resource Conservation and Recovery Act (RCRA) guidelines, 4-bromononan-5-one must be

strictly managed to prevent environmental contamination [4].

Table 1: Chemical Properties & Operational Disposal Implications
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Property Value/Classification
Operational Disposal
Implication

Chemical Class α -Bromo Ketone

Highly reactive electrophile;

requires chemical quenching

for spills to neutralize alkylating

hazards.

Halogen Content Contains Bromine (Br)

Must be strictly segregated into

Halogenated Organic Waste.

Mixing with non-halogenated

waste violates safety protocols

and exponentially increases

disposal costs [5].

Physical State Liquid (Density ~1.17 g/mL)

Collect in compatible, sealable

high-density polyethylene

(HDPE) carboys.

Reactivity Alkylating Agent / Lachrymator

Avoid mixing with strong

nucleophiles or unquenched

bases in bulk waste carboys to

prevent uncontrolled

exothermic reactions.

Part 2: Step-by-Step Disposal Methodologies
Protocol A: Routine Laboratory Disposal (Segregation &
Accumulation)
For standard operational disposal of unreacted or residual 4-bromononan-5-one from reaction

workflows:

Fume Hood Operation: Perform all waste transfers inside a certified chemical fume hood.

The vapor pressure of α -bromo ketones can cause severe ocular and respiratory irritation.

PPE Verification: Wear heavy-duty nitrile or fluorinated rubber gloves, a lab coat, and

chemical splash goggles. Causality: Standard latex offers zero protection against
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halogenated organics; the solvent will permeate the glove and trap the alkylating agent

against your skin.

Waste Segregation: Transfer the liquid waste exclusively into a designated Halogenated

Solvent Waste container.

Labeling: Immediately update the hazardous waste tag with the exact chemical name ("4-
Bromononan-5-one"), its hazards ("Toxic, Irritant, Halogenated"), and the accumulation

start date. This complies with EPA Subpart K regulations for academic and research

laboratories [6].

Secondary Containment: Store the waste carboy in a secondary containment tray away from

incompatible materials (e.g., strong oxidizers, reducing agents, or concentrated amines).

Protocol B: Chemical Quenching (For Spills or Reactive
Surplus)
In the event of a spill or the need to destroy highly reactive surplus, the electrophilic nature of

the α -bromo ketone can be exploited to neutralize the hazard via nucleophilic displacement

before cleanup [7].

Containment & Ventilation: Isolate the spill area. Ensure maximum fume hood exhaust or

room ventilation to clear lachrymatory vapors.

Nucleophilic Quenching Preparation: Prepare a 10–20% aqueous solution of sodium

thiosulfate ( Na2​S2​O3​) or sodium bisulfite.

Mechanistic Rationale: The sulfur nucleophile will rapidly attack the α -carbon via an SN​2

mechanism, displacing the bromide ion and forming a water-soluble, non-volatile, and

significantly less toxic Bunte salt or sulfonate adduct.

Application: Carefully pour the quenching solution over the spill or into the surplus flask.

Allow it to sit for 30–60 minutes. You may observe a slight exotherm—this is a self-validating

indicator that the alkylating agent is being successfully destroyed.

Absorption: Once quenched, absorb the liquid using an inert, non-combustible absorbent

pad or dry sand. Crucial: Do not use sawdust or combustible materials, as residual oxidants
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or halogens can pose a fire risk.

Final Disposal: Place the saturated absorbent into a solid hazardous waste bag, label it as

"Quenched Halogenated Organic Waste," and submit it for Environmental Health and Safety

(EHS) pickup.

Part 3: Operational Workflow Visualization
The following decision tree illustrates the logical flow for determining the correct disposal

pathway based on the operational scenario.
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Caption: Decision matrix for the safe handling, quenching, and disposal of 4-Bromononan-5-
one.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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